Cas no 1361699-32-2 (5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine
• CAS No: 1361699-32-2
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4932963
• Update Time: 2025-10-25

5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O/c8-6-1-5(14-7(9,10)11)4(2-12)3-13-6/h1,3H,2,12H2
• InChI Key： KNVJBEHLTYNVJN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine (CAS No. 1361699-32-2)

The compound 5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine (CAS No. 1361699-32-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a trifluoromethoxy group, a bromine substituent, and an aminomethyl side chain, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives in drug discovery", "trifluoromethoxy group applications", and "brominated pyridine synthesis", reflecting the growing interest in its potential applications.

In recent years, the demand for halogenated pyridines has surged due to their role in developing novel therapeutics and crop protection agents. The presence of the bromo and trifluoromethoxy groups in 5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine enhances its reactivity, making it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecules for central nervous system (CNS) drugs and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance and neurodegenerative diseases.

The aminomethyl functionality in this compound further expands its utility, enabling facile derivatization into amides, ureas, or other nitrogen-containing motifs. This feature aligns with the trending search queries such as "aminomethyl pyridine uses" and "pyridine-based scaffolds in medicinal chemistry". Additionally, the compound's trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, key factors in optimizing drug candidates for better bioavailability—a hot topic in AI-driven drug design and computational chemistry discussions.

From an industrial perspective, CAS No. 1361699-32-2 is often explored for its potential in agrochemical formulations, particularly in developing next-generation pesticides with enhanced efficacy and environmental safety. Searches like "pyridine derivatives in crop protection" and "sustainable agrochemical intermediates" highlight the intersection of this compound with global trends toward greener chemistry. Its structural attributes make it a candidate for modulating biological targets in pests while minimizing off-target effects, a priority in modern integrated pest management (IPM) strategies.

Quality control and analytical characterization of 5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine are critical for ensuring its reproducibility in research and industrial settings. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods resonate with frequently searched terms like "HPLC analysis of pyridine compounds" and "NMR characterization of halogenated heterocycles", underscoring the compound's technical relevance.

In summary, 5-(Aminomethyl)-2-bromo-4-(trifluoromethoxy)pyridine (CAS No. 1361699-32-2) represents a multifaceted tool in contemporary chemical research. Its applications span from drug discovery to sustainable agriculture, driven by its unique structural features and adaptability to modern synthetic methodologies. As the scientific community continues to explore heterocyclic chemistry and structure-activity relationships (SAR), this compound remains a focal point for innovation, aligning with both academic curiosity and industrial demand.